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Compound of Interest

Compound Name: Berbamine dihydrochloride

CAS No.: 6078-17-7

Cat. No.: B190661

Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals working with berbamine dihydrochloride. It delves into

the core chemical properties, biological activities, and practical considerations for the

application of this potent bisbenzylisoquinoline alkaloid in a laboratory setting.

Introduction: The Therapeutic Potential of
Berbamine
Berbamine, a natural compound extracted from plants of the Berberis genus, has garnered

significant scientific interest due to its diverse and potent biological activities.[1][2] Its

dihydrochloride salt is the form commonly utilized in research to enhance solubility and stability.

This guide will focus specifically on the chemical and structural characteristics of berbamine
dihydrochloride, providing a foundation for its application in preclinical research and drug

discovery.
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A precise understanding of a compound's chemical structure and properties is fundamental to

its effective application in research. Berbamine dihydrochloride is a complex molecule with a

defined atomic arrangement that dictates its biological function.

Chemical Structure
Berbamine dihydrochloride is characterized by a rigid bisbenzylisoquinoline alkaloid core.

The structure consists of two isoquinoline units linked by two ether bridges. The dihydrochloride

salt is formed by the protonation of the two tertiary amine groups within the molecule.

Figure 1. Chemical Structure of Berbamine Dihydrochloride.

Molecular Formula and Molecular Weight
The chemical identity of berbamine dihydrochloride is precisely defined by its molecular

formula and molecular weight.

Molecular Formula: C₃₇H₄₀N₂O₆ · 2HCl[3][4][5]

Molecular Weight: 681.65 g/mol [3][4][5][6][7]

Physicochemical Data Summary
The following table summarizes key physicochemical properties of berbamine
dihydrochloride, which are critical for its handling, storage, and use in experimental settings.
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Property Value References

CAS Number 6078-17-7 [3][4][5][6]

Appearance White to off-white solid [3][8]

Melting Point 250-253 °C [3][4][8]

Solubility

Soluble in DMSO (≥50

mg/mL), Methanol, and

Ethanol.[3][6] Slightly soluble

in water.[2][8]

[2][3][6][8]

Storage

Store at 2-8°C under an inert

atmosphere (e.g., Argon or

Nitrogen).[6][8]

[6][8]

Biological Activity and Mechanism of Action
Berbamine dihydrochloride exerts a wide range of biological effects, primarily through the

modulation of key cellular signaling pathways. Its anticancer and anti-inflammatory properties

are of particular interest to the research community.

Inhibition of NF-κB Signaling
A primary mechanism of action for berbamine is the inhibition of the nuclear factor-kappa B

(NF-κB) signaling pathway.[6] NF-κB is a critical transcription factor involved in inflammation,

immunity, cell proliferation, and survival. By inhibiting NF-κB activation, berbamine can

suppress the expression of downstream target genes that promote tumorigenesis and

inflammation.[6]
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Figure 2. Simplified schematic of Berbamine's inhibitory effect on the NF-κB signaling pathway.

Anticancer Properties
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Berbamine has demonstrated potent antitumor activity in various cancer cell lines and animal

models.[1][6] Its anticancer effects are attributed to several mechanisms, including:

Induction of Apoptosis: Berbamine can induce programmed cell death in cancer cells.[2][6]

Inhibition of Cell Proliferation: It has been shown to inhibit the growth of various cancer cells

in a dose- and time-dependent manner.[1][6]

Anti-angiogenic Effects: Berbamine may inhibit the formation of new blood vessels that

supply tumors with nutrients.

Other Biological Activities
Beyond its anticancer and anti-inflammatory roles, berbamine has been investigated for a

range of other therapeutic applications, including:

Immunomodulatory effects[1][3]

Anti-tuberculosis activity[3]

Cardioprotective effects[3]

Calmodulin (CaM) antagonism[9]

Experimental Protocols and Considerations
The successful application of berbamine dihydrochloride in research necessitates careful

adherence to established protocols and a thorough understanding of its handling

characteristics.

Preparation of Stock Solutions
Due to its solubility profile, DMSO is the recommended solvent for preparing high-concentration

stock solutions of berbamine dihydrochloride.

Protocol for 10 mM Stock Solution in DMSO:

Calculate the required mass: For 1 mL of a 10 mM stock solution, the required mass is

0.68165 mg.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.apexbt.com/berbamine-hydrochloride.html
https://www.abmole.com/products/berbamine-dihydrochloride.html
https://www.caymanchem.com/product/35593/berbamine-hydrochloride
https://www.abmole.com/products/berbamine-dihydrochloride.html
https://www.apexbt.com/berbamine-hydrochloride.html
https://www.abmole.com/products/berbamine-dihydrochloride.html
https://www.apexbt.com/berbamine-hydrochloride.html
https://www.chembk.com/en/chem/Berbamine%20Dihydrochloride
https://www.chembk.com/en/chem/Berbamine%20Dihydrochloride
https://www.chembk.com/en/chem/Berbamine%20Dihydrochloride
https://www.medchemexpress.com/Berbamine%20dihydrochloride.html
https://www.benchchem.com/product/b190661/docs?utm_src=pdf-body#berbamine-dihydrochloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b190661/docs?utm_src=pdf-body#berbamine-dihydrochloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh the compound: Accurately weigh the calculated amount of berbamine
dihydrochloride in a sterile microcentrifuge tube.

Add solvent: Add the appropriate volume of high-purity DMSO to the tube.

Dissolve: Vortex or sonicate the solution gently until the compound is completely dissolved.

Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw

cycles.

In Vitro Cell-Based Assays
Berbamine dihydrochloride is frequently used in cell culture experiments to assess its

biological effects.

General Protocol for Cell Viability Assay (e.g., MTT Assay):

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.

Treatment: Prepare serial dilutions of berbamine dihydrochloride from the stock solution in

the appropriate cell culture medium. Replace the existing medium with the treatment

medium.

Incubation: Incubate the cells for the desired time period (e.g., 24, 48, 72 hours).

Assay: Perform the MTT assay according to the manufacturer's instructions.

Data Analysis: Measure the absorbance and calculate the cell viability as a percentage of the

untreated control. Determine the IC₅₀ value.

In Vivo Animal Studies
For in vivo studies, the formulation and route of administration of berbamine dihydrochloride
are critical considerations.

Example Formulation for Oral Gavage:
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A common vehicle for oral administration in rodents is a solution of 10% DMSO, 40% PEG300,

5% Tween 80, and 45% saline.[10] The final concentration of berbamine dihydrochloride
should be carefully calculated based on the desired dosage and the animal's body weight.
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Figure 3. A generalized workflow for an in vivo anticancer efficacy study using berbamine
dihydrochloride.

Conclusion
Berbamine dihydrochloride is a valuable research tool with a well-defined chemical structure

and a broad spectrum of biological activities. Its ability to modulate critical signaling pathways,

particularly NF-κB, makes it a compound of significant interest for the development of novel

therapeutics in oncology, immunology, and other disease areas. This guide provides the

foundational knowledge required for its effective and safe use in a research setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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